Cas no 1781514-30-4 (5-bromo-2-chloro-4,6-dimethylpyridin-3-amine)

• Product Name: 5-bromo-2-chloro-4,6-dimethylpyridin-3-amine
• CAS No: 1781514-30-4
• MDL: MFCD26383898
• CID: 4615547
• Update Time: 2025-10-31

5-bromo-2-chloro-4,6-dimethylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-4,6-dimethylpyridin-3-amine

• MDL： MFCD26383898

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-bromo-2-chloro-4,6-dimethylpyridin-3-amine

Introduction to 5-bromo-2-chloro-4,6-dimethylpyridin-3-amine (CAS No. 1781514-30-4)

5-bromo-2-chloro-4,6-dimethylpyridin-3-amine, identified by the CAS number 1781514-30-4, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, which has garnered considerable attention due to its versatile applications in medicinal chemistry. The presence of both bromo and chloro substituents, along with methyl groups at the 4 and 6 positions, makes this molecule a valuable scaffold for further chemical modifications and functionalization.

The structural features of 5-bromo-2-chloro-4,6-dimethylpyridin-3-amine contribute to its reactivity and utility in synthetic pathways. The bromo and chloro atoms serve as excellent leaving groups in nucleophilic substitution reactions, enabling the introduction of various functional moieties. This characteristic is particularly useful in the development of novel heterocyclic compounds, which are often explored for their biological activity. The dimethyl groups at the 4 and 6 positions enhance the stability of the pyridine ring while providing additional sites for chemical manipulation.

In recent years, pyridine derivatives have been extensively studied for their potential applications in drug discovery. The compound 5-bromo-2-chloro-4,6-dimethylpyridin-3-amine has emerged as a key intermediate in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The ability to modify this compound at multiple positions allows for the creation of libraries of derivatives with tailored pharmacological properties.

The pharmaceutical industry has shown particular interest in pyridine-based compounds due to their favorable pharmacokinetic profiles. 5-bromo-2-chloro-4,6-dimethylpyridin-3-amine serves as a precursor in the synthesis of small-molecule drugs that exhibit potent activity against a range of therapeutic targets. Recent advancements in medicinal chemistry have highlighted its utility in generating compounds with improved selectivity and reduced toxicity. The incorporation of this intermediate into drug candidates has led to promising results in preclinical studies, underscoring its importance in modern drug development.

Agrochemical applications have also been explored for 5-bromo-2-chloro-4,6-dimethylpyridin-3-amine, where it is used to synthesize novel pesticides and herbicides. The structural versatility of this compound allows for the design of molecules that can interact with biological targets in plants, offering effective solutions for crop protection. The bromo and chloro substituents facilitate further derivatization, enabling the creation of compounds with enhanced efficacy and environmental safety.

The synthetic methodologies employed in the preparation of 5-bromo-2-chloro-4,6-dimethylpyridin-3-amine reflect contemporary trends in organic synthesis. Techniques such as cross-coupling reactions and transition metal catalysis have been utilized to construct complex pyridine derivatives efficiently. These methods not only improve yield but also minimize waste, aligning with green chemistry principles. The development of such sustainable synthetic routes is essential for meeting the growing demand for specialized intermediates without compromising environmental integrity.

Future research directions for 5-bromo-2-chloro-4,6-dimethylpyridin-3-amine may focus on expanding its applications in drug discovery and material science. Innovations in computational chemistry could aid in predicting novel derivatives with enhanced biological activity. Additionally, exploring its role in developing advanced materials could open new avenues for industrial applications. As our understanding of molecular interactions deepens, the potential uses for this compound are likely to expand further.

In conclusion, 5-bromo-2-chloro-4,6-dimethylpyridin-3-amine (CAS No. 1781514-30-4) represents a valuable asset in synthetic chemistry. Its unique structural features make it a versatile intermediate for pharmaceuticals and agrochemicals alike. With ongoing research efforts aimed at uncovering new applications and refining synthetic protocols, this compound is poised to remain a cornerstone in chemical innovation.